2-[2-[(5-Chloro-2-thiophenyl)-oxomethyl]imino-6-fluoro-1,3-benzothiazol-3-yl]acetic acid methyl ester
Overview
Description
2-[2-[(5-chloro-2-thiophenyl)-oxomethyl]imino-6-fluoro-1,3-benzothiazol-3-yl]acetic acid methyl ester is an alpha-amino acid ester.
Scientific Research Applications
Synthesis and Chemical Properties
- 2,5-substituted 1,3,4-oxadiazoles containing 2-benzothiazolylthiomethyl grouping have been synthesized, involving the reaction of derivatives of (2-benzothiazolylthio)acetic acid with various compounds (Kelarev et al., 2000).
- The synthesis of various derivatives of 2-benzothiazolylthiomethyl grouping, including the one , has shown potential in the creation of new compounds with varied chemical properties (Kelarev et al., 2012).
Antimicrobial and Anti-inflammatory Applications
- Certain synthesized fluorinated benzothiazolo imidazole compounds, related to the compound , exhibited promising anti-microbial activity (Sathe et al., 2011).
- Imidazo[2,1-b]benzothiazoles, structurally related to the compound, were studied for their anti-inflammatory activity, indicating potential biomedical applications (El-Shorbagi et al., 1989).
- The antimycobacterial activity of some synthesized 2-(2-phenyl-4-benzylidenyl-5-oxo-imidazolin-1-yl amino)-6-fluoro-7-substituted(1,3) benzothiazoles, also related structurally, was explored for potential therapeutic use (Sathe et al., 2010).
Fluorescence and Sensing Applications
- Studies on pyridylthiazoles, which are chemically similar, revealed high luminescence, indicating potential use in metal sensing and as laser dyes (Grummt et al., 2007).
- The synthesis of simpler molecular structures like chloro-acetic acid 2-benzothiazol-2-yl-phenyl ester, structurally related, was used as a selective and sensitive fluorescent probe for cysteine and homocysteine detection (Nehra et al., 2020).
Coordination Chemistry
- The compound's structural analogs have been used to form complexes with metals like nickel, copper, and zinc, indicating its utility in coordination chemistry (Singh & Baruah, 2008).
Properties
IUPAC Name |
methyl 2-[2-(5-chlorothiophene-2-carbonyl)imino-6-fluoro-1,3-benzothiazol-3-yl]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClFN2O3S2/c1-22-13(20)7-19-9-3-2-8(17)6-11(9)24-15(19)18-14(21)10-4-5-12(16)23-10/h2-6H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEHUGZKHQGCBCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=C(S3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClFN2O3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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